11-Oxo-3,6-dodecadiynoic acid

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 11-oxododeca-3,6-diynoic acid
• InChI: InChI=1S/C12H14O3/c1-11(13)9-7-5-3-2-4-6-8-10-12(14)15/h4-5,7,9-10H2,1H3,(H,14,15)
• InChI Key: YLTMQTOPDWVXDU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCC#CCC#CCC(=O)O

Description

11-Oxo-3,6-dodecadiynoic acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chromium trioxide (12.0 g, 120 mmol) was dissolved in 120 mL of 3.5M H2SO4 (420 mmol) and cooled to -5°. A solution of diol 11 (4.30 g, 22.2 mmol) in acetone (250 mL) was added dropwise over 4 hr. When the addition was complete, the mixture was warmed to 20° over 45 min, then poured into water (400 mL), and extracted with ether (4×150 mL). The combined ether extracts were washed with brine (3×50 mL), dried (MgSO4), and concentrated in vacuo. The crude product was flash chromatographed9 (hexane:EtOAc:AcOH, 75:75:1), yielding 1.83 g (40% yield) of a highly unstable yellow oil.